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Compound of Interest

Compound Name: SR2211

Cat. No.: B610972 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of SR2211.

This document provides crucial safety and logistical information for the handling of SR2211, a

potent and selective synthetic RORγ modulator. The following procedures are designed to

ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Immediate Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for SR2211 is not publicly available, the compound is

designated for "Standard Handling" by suppliers, indicating that it should be treated with the

caution appropriate for a novel chemical substance with incompletely characterized

toxicological properties.[1] Adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE)
When handling SR2211, the following personal protective equipment should be worn to

minimize exposure:
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Nitrile Gloves
Disposable, to be changed

immediately if contaminated.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection Fume Hood

All handling of solid SR2211

and preparation of solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for laboratory safety and

environmental protection.

Storage and Stability
SR2211 is a solid powder and should be stored under the following conditions to ensure its

stability:

Parameter Condition

Storage Temperature 2-8°C

Long-term Storage Store desiccated at -20°C.

Light Sensitivity Protect from light.[1]

Shipping Typically shipped at ambient temperature.
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Solution Preparation and Handling
SR2211 is soluble in various organic solvents. Prepare solutions in a chemical fume hood.

Solvent Solubility

DMSO ~50 mg/mL

Ethanol ~10 mg/mL

DMF ~20 mg/mL

Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw

cycles.

Disposal Plan
Dispose of SR2211 and any contaminated materials in accordance with institutional and local

regulations for chemical waste.

Solid Waste: Collect solid SR2211 waste and any lab materials with visible contamination

(e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect waste solutions containing SR2211 in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

designated hazardous waste stream.

Experimental Workflow and Logical Relationships
The following diagram illustrates a typical workflow for handling SR2211 in a research

laboratory setting, from receiving to disposal.
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SR2211 Handling and Safety Workflow

Receiving and Storage Handling and Experimentation

Waste Disposal

Emergency Procedures

Receive SR2211

Store at 2-8°C or -20°C
Protect from light

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Work in a Chemical Fume Hood

Weigh Solid SR2211

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Collect Solid Waste Collect Liquid Waste

Dispose as Hazardous Chemical Waste

In Case of Exposure

Follow First Aid Measures
(Eye, Skin, Inhalation, Ingestion)

Seek Medical Attention

Click to download full resolution via product page

Caption: A flowchart outlining the key steps and safety precautions for the handling of SR2211
in a laboratory environment.
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By adhering to these guidelines, researchers can safely handle SR2211 while maintaining the

integrity of their experiments and ensuring a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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